Cas no 38939-83-2 (2-Acetoxypropionyl chloride)

• Product Name: 2-Acetoxypropionyl chloride
• CAS No: 38939-83-2
• MF: C₅H₇ClO₃
• MW: 150.5603
• MDL: MFCD18969061
• CID: 924050
• PubChem ID: 354333932
• Update Time: 2025-10-28

2-Acetoxypropionyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-acetoxypropionylchloride
• (1-chloro-1-oxopropan-2-yl) acetate
• (S)-(2)-Acetoxypropanoyl chloride
• 2-acetoxypropanoyl chloride
• 2-acetoxy-propionic acid chloride
• O-acetoxylactoyl chloride
• Propanoyl chloride,2-(acetyloxy)
• rac-2-acetoxypropanoyl chloride
• O-Acetyllactoyl Chloride
• 2-acetoxypropionyl chloride
• 1-chloro-1-oxopropan-2-yl acetate
• (R)-(+)-2-Acetoxypropionyl Chloride
• (S)-(-)-2-acetoxypropionylchloride
• 2-Acetoxypropionic acid chloride
• ALHZEIINTQJLOT-UHFFFAOYSA-N
• Propanoyl chloride, 2-(acetyloxy)-
• 2-chloro-1-methyl-2-oxoethyl acetate
• acetic acid 1-chlorocarb
• (1S)-2-chloro-1-methyl-2-oxoethyl acetate
• acetic acid 1-chlorocarbonyl-ethyl ester
• acetic acid (1-chloro-1-oxopropan-2-yl) ester
• A823225
• (1-chloranyl-1-oxidanyliden
• 1-Chloro-1-oxo-2-propyl Acetate
• SY031589
• AB88345
• DTXSID60404126
• A2932
• SCHEMBL76021
• (R)-1-chloro-1-oxopropan-2-yl acetate
• DB-260603
• NS00008390
• T70869
• BS-28231
• MFCD18969061
• 38939-83-2
• 2-Acetoxypropionyl chloride

• MDL： MFCD18969061
• Inchi： 1S/C5H7ClO3/c1-3(5(6)8)9-4(2)7/h3H,1-2H3
• InChI Key： ALHZEIINTQJLOT-UHFFFAOYSA-N
• SMILES： ClC(C([H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 150.00800
• Monoisotopic Mass: 150.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 58°C/15mmHg(lit.)
• Refractive Index: 1.4200-1.4240
• PSA: 43.37000
• LogP: 0.70340

2-Acetoxypropionyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H290-H314
• Warning Statement： P210-P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：3265
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Acetoxypropionyl chloride

2-Acetoxypropionyl Chloride (CAS No. 38939-83-2)

2-Acetoxypropionyl chloride, also known as ethyl acetoacetate chloride, is a versatile organic compound with the CAS registry number 38939-83-2. This compound is widely recognized in the field of organic chemistry due to its role as an intermediate in various synthetic processes. The molecular formula of 2-acetoxypropionyl chloride is C₅H₇ClO₂, and its molecular weight is approximately 140.56 g/mol. It exists as a colorless liquid with a characteristic odor, and it is commonly used in the synthesis of fine chemicals, pharmaceuticals, and agrochemicals.

The synthesis of 2-acetoxypropionyl chloride typically involves the reaction of ethyl acetoacetate with thionyl chloride (SOCl₂) in the presence of a catalyst such as pyridine. This reaction converts the carboxylic acid group into an acid chloride, making it more reactive for subsequent reactions. The process is well-documented in organic chemistry literature and is considered a standard method for preparing acid chlorides from carboxylic acids.

In recent years, there has been significant interest in the application of 2-acetoxypropionyl chloride in the development of bioactive compounds. Researchers have explored its use as a building block in the synthesis of various pharmacophores, including those with potential anticancer and antibacterial activities. For instance, studies have shown that derivatives of ethyl acetoacetate chloride can exhibit selective cytotoxicity against cancer cell lines, making them promising candidates for further drug development.

Beyond its role in pharmaceuticals, 2-acetoxypropionyl chloride has also found applications in agrochemicals. It serves as an intermediate in the synthesis of herbicides and insecticides, where its reactivity and stability under various conditions are highly valued. Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing the environmental footprint associated with its production.

The chemical stability of ethyl acetoacetate chloride makes it suitable for use under a wide range of reaction conditions. However, it is important to note that like many acid chlorides, it can react vigorously with water and alcohols, releasing hydrochloric acid (HCl) gas. Proper handling and storage procedures are essential to ensure safety in industrial and laboratory settings.

In conclusion, 2-acetoxypropionyl chloride, with its CAS number 38939-83-2, remains a critical intermediate in organic synthesis. Its versatility across multiple industries underscores its importance in modern chemical research and development. As new applications continue to emerge, particularly in the fields of medicine and agriculture, this compound will likely remain at the forefront of chemical innovation.